Cas no 1261436-07-0 (2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1261436-07-0
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 4914075
• Update Time: 2025-06-08

2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

• Inchi： 1S/C14H10N2O2/c17-14(18)11-7-6-10-8-12(16-13(10)15-11)9-4-2-1-3-5-9/h1-8H,(H,15,16)(H,17,18)
• InChI Key： KPXNLULJALYBCD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=C(C3C=CC=CC=3)NC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 66

Additional information on 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

Introduction to 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1261436-07-0)

2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261436-07-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and utility in drug development. The presence of a phenyl group and a carboxylic acid moiety further enhances its potential as a pharmacophore, making it a valuable scaffold for designing novel therapeutic agents.

The pyrrolo[2,3-b]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which is often found in biologically active molecules. This structural feature contributes to favorable interactions with biological targets, such as enzymes and receptors. The carboxylic acid functional group at the 6-position not only provides a site for further chemical modification but also influences the solubility and pharmacokinetic properties of the compound. These characteristics make 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid a promising candidate for various pharmaceutical applications.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many biological processes and are often associated with diseases such as cancer and inflammation. The unique structure of 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid suggests its potential as a lead compound for designing PPI modulators. Studies have shown that pyrrolopyridine derivatives can effectively disrupt PPIs by binding to specific residues on the interacting proteins. The phenyl group and the carboxylic acid moiety in this compound can be strategically positioned to interact with key binding pockets on target proteins, thereby modulating their activity.

Moreover, the carboxylic acid group of 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid provides a versatile handle for further derivatization. This allows chemists to modify the compound's properties, such as solubility, bioavailability, and metabolic stability, through various chemical reactions like esterification or amidation. Such modifications are essential for optimizing drug-like characteristics and improving therapeutic efficacy. The ability to fine-tune these properties makes this compound an attractive starting point for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid interacts with biological targets. These tools have enabled researchers to predict binding affinities and identify potential lead compounds more efficiently. By leveraging these technologies, scientists can design analogs of this compound with improved binding properties and reduced off-target effects. This approach has been instrumental in accelerating the discovery of novel therapeutic agents.

The pharmaceutical industry has been particularly interested in developing treatments for neurological disorders, where PPIs play a significant role in disease pathogenesis. The structural features of 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid make it a promising candidate for targeting PPIs involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies have suggested that derivatives of this compound can modulate key PPIs associated with these conditions, potentially leading to new treatment strategies.

Another area of interest is the development of antiviral agents. The ability of pyrrolopyridine derivatives to disrupt viral protein interactions has been explored in several research endeavors. By targeting essential viral PPIs, these compounds can inhibit viral replication and spread. The unique structural framework of 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid provides an excellent platform for designing antiviral drugs that can overcome existing challenges posed by drug resistance.

In conclusion, 2-Phenyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1261436-07-0) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing inhibitors targeting protein-protein interactions involved in various diseases. Further research and development are warranted to fully explore its therapeutic applications and optimize its drug-like properties.